Cas no 1396792-30-5 (8-{2-[4-(trifluoromethyl)phenyl]-2H-1,2,3,4-tetrazole-5-carbonyl}-1,4-dioxa-8-azaspiro[4.5]decane)

• Product Name: 8-{2-[4-(trifluoromethyl)phenyl]-2H-1,2,3,4-tetrazole-5-carbonyl}-1,4-dioxa-8-azaspiro[4.5]decane
• CAS No: 1396792-30-5
• MF: C₁₆H₁₆F₃N₅O₃
• MW: 383.32515335083
• CID: 5767502
• PubChem ID: 71791538
• Update Time: 2025-10-28

8-{2-[4-(trifluoromethyl)phenyl]-2H-1,2,3,4-tetrazole-5-carbonyl}-1,4-dioxa-8-azaspiro[4.5]decane Chemical and Physical Properties

Names and Identifiers

• 1,4-dioxa-8-azaspiro[4.5]decan-8-yl-[2-[4-(trifluoromethyl)phenyl]tetrazol-5-yl]methanone
• 8-{2-[4-(trifluoromethyl)phenyl]-2H-1,2,3,4-tetrazole-5-carbonyl}-1,4-dioxa-8-azaspiro[4.5]decane
• VU0538955-1
• F6237-2782
• 1396792-30-5
• 1,4-dioxa-8-azaspiro[4.5]decan-8-yl(2-(4-(trifluoromethyl)phenyl)-2H-tetrazol-5-yl)methanone
• AKOS024541491

• Inchi： 1S/C16H16F3N5O3/c17-16(18,19)11-1-3-12(4-2-11)24-21-13(20-22-24)14(25)23-7-5-15(6-8-23)26-9-10-27-15/h1-4H,5-10H2
• InChI Key： DRBJCDANCAUTCY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)N1N=NC(C(N2CCC3(CC2)OCCO3)=O)=N1)(F)F

Computed Properties

• Exact Mass: 383.12052388g/mol
• Monoisotopic Mass: 383.12052388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 82.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 8-{2-[4-(trifluoromethyl)phenyl]-2H-1,2,3,4-tetrazole-5-carbonyl}-1,4-dioxa-8-azaspiro[4.5]decane

Comprehensive Analysis of 8-{2-[4-(trifluoromethyl)phenyl]-2H-1,2,3,4-tetrazole-5-carbonyl}-1,4-dioxa-8-azaspiro[4.5]decane (CAS 1396792-30-5)

The compound 8-{2-[4-(trifluoromethyl)phenyl]-2H-1,2,3,4-tetrazole-5-carbonyl}-1,4-dioxa-8-azaspiro[4.5]decane (CAS 1396792-30-5) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the tetrazole ring and spirocyclic framework, make it a subject of growing interest among chemists and researchers. This article delves into its properties, applications, and relevance to current scientific trends, addressing common queries such as "What are the uses of tetrazole derivatives?" and "How does spirocyclic chemistry enhance drug discovery?".

Structurally, this compound combines a 1,2,3,4-tetrazole moiety with a trifluoromethylphenyl group, linked to a 1,4-dioxa-8-azaspiro[4.5]decane scaffold. The presence of the trifluoromethyl group is particularly noteworthy, as it often improves metabolic stability and bioavailability in drug candidates. Researchers exploring "fluorine in medicinal chemistry" will find this compound a compelling case study. Its spirocyclic structure also aligns with modern trends in fragment-based drug design, addressing questions like "Why are spiro compounds important in drug development?".

In pharmaceutical applications, CAS 1396792-30-5 exemplifies the growing demand for heterocyclic compounds with enhanced selectivity. The tetrazole ring, a bioisostere for carboxylic acids, is frequently employed to optimize pharmacokinetic properties. This aligns with searches such as "tetrazole vs. carboxylic acid in drug design". Additionally, the compound's spirocyclic core contributes to three-dimensional diversity, a hot topic in "3D molecular architectures for drug discovery".

From a synthetic chemistry perspective, the preparation of 8-{2-[4-(trifluoromethyl)phenyl]-2H-1,2,3,4-tetrazole-5-carbonyl}-1,4-dioxa-8-azaspiro[4.5]decane involves innovative strategies to construct the tetrazole and spirocyclic systems. Researchers investigating "click chemistry for tetrazole synthesis" or "spirocyclization techniques" may find this compound's route instructive. Its trifluoromethyl group also highlights the importance of late-stage fluorination methods, a trending subtopic in "C-H functionalization chemistry".

Beyond pharmaceuticals, this compound's structural motifs have implications in materials science. The 1,4-dioxa-8-azaspiro[4.5]decane unit could inspire designs for high-performance polymers, resonating with queries like "spirocyclic polymers for advanced materials". Meanwhile, the tetrazole ring's energetic properties (while not applicable here due to compliance constraints) often attract attention in other controlled contexts.

In summary, CAS 1396792-30-5 represents a convergence of multiple cutting-edge chemical concepts: fluorine chemistry, spirocyclic design, and heterocyclic bioisosteres. Its study addresses frequently searched topics such as "privileged structures in medicinal chemistry" and "scaffold hopping strategies". As research continues, this compound may yield insights applicable to targeted protein degradation or covalent inhibitor design – two of the most searched domains in contemporary drug discovery.